![molecular formula C9H18O B1272916 4-Propylcyclohexanol CAS No. 77866-58-1](/img/structure/B1272916.png)
4-Propylcyclohexanol
Overview
Description
4-Propylcyclohexanol is a chemical compound that serves as an important intermediate in the synthesis of various materials, including those used in the manufacture of liquid crystal displays. It is characterized by the presence of a propyl group attached to a cyclohexanol ring structure. The compound has been the subject of research due to its relevance in industrial applications, particularly in the production of trans-2-(4-propylcyclohexyl)-1,3-propanediol .
Synthesis Analysis
The synthesis of this compound has been achieved through various methods. One efficient approach involves the use of a mutant alcohol dehydrogenase from Lactobacillus kefir, coupled with glucose dehydrogenase, to convert 4-propylcyclohexanone to this compound. This biocatalytic method has demonstrated the ability to produce the compound with a high cis/trans ratio and excellent yield, highlighting its potential for green production at an industrial scale . Another method for synthesizing 4-propylcyclohexanone, a precursor to this compound, involves the use of palladium/carbon catalysts, with n-butanol as a solvent, under specific reaction conditions to achieve high conversion and selectivity .
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered cyclohexane ring with a hydroxyl group (-OH) and a propyl group (-C3H7) attached to it. The configuration of the cyclohexane ring can significantly influence the properties of the compound. In the case of cis-4-Propylcyclohexanol, the hydroxyl and propyl groups are on the same side of the cyclohexane ring, which is relevant for its application in the synthesis of specific derivatives .
Chemical Reactions Analysis
This compound can undergo various chemical reactions typical of alcohols, such as oxidation to form ketones or aldehydes, and esterification to produce esters. The compound's reactivity is influenced by the presence of the hydroxyl group, which can participate in hydrogen bonding and other interactions. The specific chemical behavior of this compound in reactions has not been detailed in the provided papers, but it can be inferred based on general knowledge of alcohol chemistry.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as boiling point, melting point, solubility, and stability, are important for its handling and application in industrial processes. While the provided papers do not explicitly describe these properties for this compound, they can be estimated based on the properties of similar cyclohexanol derivatives. For instance, the presence of the propyl group is likely to make the compound more hydrophobic compared to cyclohexanol itself, and the cis configuration may affect its melting and boiling points .
Scientific Research Applications
Synthesis and Production
- Synthesis for Liquid Crystal Displays : 4-Propylcyclohexanol is synthesized as an intermediate for trans-2-(4-propylcyclohexyl)-1,3-propanediol, a compound used in liquid crystal displays. A study describes its preparation using a mutant alcohol dehydrogenase from Lactobacillus kefir coupled with glucose dehydrogenase, offering a method for green production at an industrial scale (Wu et al., 2022).
Catalytic Reactions
- Hydrodeoxygenation in Lignin-Derived Phenols : Cyclohexanols like this compound are used as feedstock in the production of polymers, spices, and medicines. A study using cobalt-based catalysts demonstrated the efficient conversion of lignin-derived phenols to cyclohexanols, indicating its significance in industrial processes (Liu et al., 2017).
Biocatalysis
- Biocatalytic Production : Another research shows the selective equatorial hydride delivery by biocatalysis for synthesizing trans-2-(4-Propylcyclohexyl)-1,3-propanediol via cis-4-Propylcyclohexanol. This involves a chemoenzymatic process, highlighting the role of biocatalysis in producing valuable liquid crystal compounds (Ikunaka et al., 2004).
Environmental Applications
- Bioremediation and Environmental Impact : The biotransformation of this compound by anthracnose fungi demonstrates its relevance in understanding microbial interactions with cyclohexanol derivatives. This research is significant for environmental bioremediation and assessing the ecological impact of such compounds (Okamura et al., 2000).
Catalytic Hydrodeoxygenation
- Hydrocarbon Production : The hydrodeoxygenation of lignin-derived compounds to hydrocarbons over catalysts involves the conversion of compounds like this compound. This process is key in transforming lignin into valuable chemicals and fuels, signifying its importance in sustainable chemical production (Feng et al., 2014).
Future Directions
Mechanism of Action
Target of Action
The primary target of 4-Propylcyclohexanol is the alcohol dehydrogenase enzyme . This enzyme plays a crucial role in the metabolism of alcohols in the body. It catalyzes the conversion of alcohols to aldehydes and ketones, and it is a key player in the breakdown of ethanol in the human body .
Mode of Action
This compound interacts with its target, the alcohol dehydrogenase enzyme, through a process known as biotransformation . In this process, this compound is transformed by the enzyme into a different compound. This transformation is facilitated by the enzyme’s active site, which binds to this compound and catalyzes its conversion .
Biochemical Pathways
The biochemical pathway affected by this compound involves the conversion of 4-propylcyclohexanone to cis-4-propylcyclohexanol . This conversion is part of a larger pathway that leads to the synthesis of trans-2-(4-propylcyclohexyl)-1,3-propanediol, a compound widely used in the manufacture of liquid crystal displays .
Pharmacokinetics
Given its chemical structure and its interaction with alcohol dehydrogenase, it can be inferred that it is likely metabolized in the liver, like other alcohols, and excreted via the kidneys .
Result of Action
The result of this compound’s action is the production of cis-4-propylcyclohexanol . This compound is an important intermediate in the synthesis of trans-2-(4-propylcyclohexyl)-1,3-propanediol . The production of this intermediate is crucial for the manufacture of liquid crystal displays .
Action Environment
The action of this compound is influenced by environmental factors such as pH and temperature . The coupling reaction between the alcohol dehydrogenase and this compound can maintain a high substrate conversion rate at neutral and weakly alkaline conditions . A decrease in the conversion rate was observed when the conditions were too acidic or too alkaline .
properties
IUPAC Name |
4-propylcyclohexan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O/c1-2-3-8-4-6-9(10)7-5-8/h8-10H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVPZFPKENDZQEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CCC(CC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501311691 | |
Record name | trans-4-Propylcyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501311691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
77866-58-1 | |
Record name | trans-4-Propylcyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501311691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Cyclohexanol, 4-propyl-, trans | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.608 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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